Cas no 1599050-13-1 (1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo-
• CAS No: 1599050-13-1
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• CID: 5252839
• Update Time: 2025-07-16

1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo-

• Inchi： 1S/C10H6BrNO2/c11-7-1-2-9-6(3-7)4-8(5-12)14-10(9)13/h1-3,8H,4H2
• InChI Key： NHVZAMDKKSBVAN-UHFFFAOYSA-N
• SMILES： C1(C#N)OC(=O)C2=CC=C(Br)C=C2C1

Additional information on 1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo-

1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo (CAS No. 1599050-13-1): A Comprehensive Overview in Modern Chemical Biology

The compound 1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo (CAS No. 1599050-13-1) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzopyran core structure, has garnered attention due to its unique chemical properties and promising applications in drug discovery. The presence of a cyano group at the 3-position and a bromine substituent at the 6-position introduces distinct reactivity patterns, making it a valuable scaffold for medicinal chemists.

In recent years, the exploration of benzopyran derivatives has expanded considerably, driven by their diverse biological activities. The 6-bromo substituent enhances the electrophilicity of the molecule, facilitating various functionalization strategies that can be exploited in synthetic chemistry. This feature is particularly advantageous in constructing more complex molecular architectures, which are often required for achieving high selectivity and potency in therapeutic agents.

The 3,4-dihydro moiety in the benzopyran ring system contributes to the compound's overall stability while maintaining its flexibility, allowing for conformational adjustments that may be critical for binding to biological targets. The oxo group at the 1-position further modulates the electronic properties of the molecule, influencing its interactions with proteins and enzymes. These structural elements collectively contribute to the compound's multifaceted utility in biochemical assays and pharmacological investigations.

Recent studies have highlighted the importance of benzopyran derivatives in addressing various therapeutic challenges. For instance, modifications of this scaffold have been explored in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The cyano group at the 3-position serves as a versatile handle for further derivatization, enabling the synthesis of analogs with tailored biological activities. This adaptability makes 1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo a compelling candidate for inclusion in libraries designed for high-throughput screening.

The bromine atom at the 6-position provides an additional point of interest for synthetic chemists. It can be selectively modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups. Such transformations have been instrumental in generating novel derivatives with enhanced pharmacological profiles. Moreover, the electron-withdrawing nature of both the cyano and oxo groups ensures that the molecule retains its reactivity under various conditions, making it a robust platform for medicinal chemistry endeavors.

In the context of drug discovery pipelines, this compound exemplifies how structural diversity can be leveraged to identify lead compounds with desirable properties. The combination of electronic and steric features inherent in 1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo makes it particularly well-suited for targeting enzymes involved in critical biological pathways. For example, its scaffold has been investigated as a potential inhibitor of kinases and other enzymes implicated in cancer progression.

The< strong>CAS No. 1599050-13-1 provides a unique identifier that ensures consistency and accuracy in scientific literature and databases. This standardized nomenclature is essential for researchers who need to reference specific compounds reliably across different studies and collaborations. The global nature of chemical research underscores the importance of such standardized identifiers in facilitating knowledge exchange and collaboration.

The synthesis of< strong>1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo involves multi-step organic transformations that highlight advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed reactions have streamlined the construction of complex heterocyclic systems like this one. These methods not only improve efficiency but also enhance scalability, which is crucial for industrial applications.

The compound's potential extends beyond academic research; it also holds promise for industrial applications where precision and reproducibility are paramount. Pharmaceutical companies are increasingly interested in sourcing high-quality intermediates like this one to accelerate their drug development programs. The reliability of suppliers that provide compounds with stringent purity standards is essential for ensuring compliance with regulatory requirements.

The< strong>dihydrobenzopyran core is known for its stability under various conditions while maintaining biological relevance. This balance between reactivity and stability makes it an attractive scaffold for designing molecules that can withstand metabolic degradation while effectively interacting with biological targets. Such characteristics are particularly important when developing oral medications intended to reach their site of action intact.

In conclusion,< strong>1H-2-Benzopyran-3-carbonitrile, 6-bromo-3,4-dihydro-1-oxo (CAS No. 1599050-13-1) is a versatile compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features—comprising a benzopyran core with cyano and bromine substituents—make it a valuable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new applications for this class of compounds,< strong>CAS No.1599050^_-13-13> will remain an important reference point for scientists worldwide working on innovative solutions to pressing health challenges.